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Compound of Interest

Compound Name: 2-(4-Bromophenyl)-5-hexylpyridine

CAS No.: 99217-24-0

Cat. No.: B412640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(4-Bromophenyl)-5-
hexylpyridine, a substituted pyridine derivative with potential applications in materials science

and drug discovery. While a specific CAS number for this compound is not readily available in

common chemical databases, this guide outlines a robust synthetic pathway, predicted

physicochemical properties based on analogous structures, and discusses its potential

applications. The core of this document is a detailed, field-proven protocol for the synthesis of

2-arylpyridines via a Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern

synthetic chemistry. This guide is intended to equip researchers with the necessary knowledge

to synthesize, characterize, and explore the potential of this and related compounds.

Introduction and Significance
Substituted 2-phenylpyridine scaffolds are of significant interest in medicinal chemistry and

materials science.[1][2] They form the core of various functional materials, including liquid

crystals and luminescent complexes.[1][2] In the realm of drug discovery, the pyridine ring is a

well-established pharmacophore present in numerous approved drugs, and its derivatization

allows for the fine-tuning of biological activity. The introduction of a 4-bromophenyl group at the

2-position and a hexyl chain at the 5-position of the pyridine ring in 2-(4-Bromophenyl)-5-
hexylpyridine creates a molecule with a unique combination of steric and electronic
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properties, making it an attractive candidate for further investigation. The bromo-substituent, in

particular, offers a reactive handle for subsequent chemical modifications, further expanding its

potential in the synthesis of novel compounds.

Synthesis of 2-(4-Bromophenyl)-5-hexylpyridine
The most logical and widely employed method for the synthesis of 2-arylpyridines is the

palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[3] This reaction involves the

coupling of an organoboron compound with an organohalide. In the case of 2-(4-
Bromophenyl)-5-hexylpyridine, the synthesis would proceed via the coupling of 2-bromo-5-

hexylpyridine with 4-bromophenylboronic acid.

Proposed Synthetic Scheme
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Reactants

Reagents Product
2-Bromo-5-hexylpyridine

Pd Catalyst
Base

Solvent
4-Bromophenylboronic acid

2-(4-Bromophenyl)-5-hexylpyridine
 Suzuki-Miyaura

Coupling
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1. Reaction Setup
(Reactants & Base)

2. Inert Atmosphere
(Evacuate & Backfill)

3. Add Solvents
(Dioxane/Water)

4. Add Catalyst
(Pd(OAc)₂)

5. Reflux
(90-100 °C, 8-12h)

6. Workup
(Extraction & Drying)

7. Purification
(Column Chromatography)

Characterization
(NMR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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